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Compound of Interest

Compound Name: Allyl 2-furoate

Cat. No.: B1265727

An In-depth Technical Guide to Allyl 2-furoate

For Researchers, Scientists, and Drug Development Professionals

Core Identity: Structural Formula and IUPAC Name

Allyl 2-furoate is an organic compound classified as a carboxylic ester. It is structurally
composed of an allyl group bonded to a 2-furoate moiety.

IUPAC Name: prop-2-enyl furan-2-carboxylate

Structural Formula: CsHsOs3

SMILES: C=CCOC(=0)C1=CC=CO1

InChl Key: SIRQTHAMRUOPBJ-UHFFFAOYSA-N

Physicochemical and Pharmacokinetic Data

The following table summarizes the key quantitative data for Allyl 2-furoate. This information is
crucial for its handling, formulation, and assessment in experimental settings.
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Property Value

Molecular Weight 152.15 g/mol

Appearance Colorless to pale straw-colored liquid
Odor Caramellic, fruity

Boiling Point 206-209 °C

Density 1.181 g/mL at 25 °C

Refractive Index

1.495 (at 20 °C)

Flash Point

205 °F (96.1 °C)

Solubility

Very slightly soluble in water; soluble in alcohol

LogP (XLogP3-AA)

1.6

Experimental Protocols: Synthesis of Allyl 2-furoate

A generalized experimental protocol for the synthesis of Allyl 2-furoate is presented below,

based on the Fischer-Speier esterification method. This acid-catalyzed esterification is a

common and effective method for producing esters from carboxylic acids and alcohols.[1][2][3]

[4][5]

Reaction: 2-Furoic Acid + Allyl Alcohol - Allyl 2-furoate + Water

Materials:

2-Furoic acid (1.0 eq)

Brine (saturated NaCl solution)

Allyl alcohol (= 3.0 eq, serves as reactant and solvent)
Concentrated sulfuric acid (H2S0a4, catalytic amount, e.g., 0.05 eq)

Sodium bicarbonate (NaHCOs3) solution (5% w/v)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-furoic acid and an excess of allyl alcohol.

o Catalyst Addition: While stirring, slowly add the catalytic amount of concentrated sulfuric acid

to the mixture.

o Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 2-4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:

[e]

After the reaction is complete, allow the mixture to cool to room temperature.

o

Dilute the mixture with the chosen organic solvent for extraction.

[¢]

Carefully neutralize the excess acid by washing the organic layer with a 5% sodium
bicarbonate solution until effervescence ceases.

[¢]

Wash the organic layer sequentially with water and then with brine.

e Drying and Solvent Removal:
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter to remove the drying agent.

o Remove the solvent and excess allyl alcohol under reduced pressure using a rotary

evaporator.

 Purification: The crude Allyl 2-furoate can be further purified by vacuum distillation to yield

the final product.
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Logical and Metabolic Pathways

While specific signaling pathways involving Allyl 2-furoate in the context of drug development
are not well-documented, a logical pathway for its synthesis and a putative metabolic pathway
can be visualized. The metabolic pathway is inferred from studies on related allyl esters, which
undergo in vivo hydrolysis followed by oxidation.[6]

Diagram: Synthesis of Allyl 2-furoate
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Caption: Fischer esterification of 2-furoic acid and allyl alcohol.

Diagram: Putative Metabolic Pathway of Allyl 2-furoate
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Caption: Inferred metabolic pathway of Allyl 2-furoate in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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